Cas no 2680865-39-6 (5,5-Dimethylpyrrolidine-3-carbaldehyde)

• Product Name: 5,5-Dimethylpyrrolidine-3-carbaldehyde
• CAS No: 2680865-39-6
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD32849737
• CID: 5651690
• PubChem ID: 165906648
• Update Time: 2025-10-29

5,5-Dimethylpyrrolidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-28270495
• 5,5-dimethylpyrrolidine-3-carbaldehyde
• 2680865-39-6
• 5,5-Dimethylpyrrolidine-3-carbaldehyde

• MDL： MFCD32849737
• Inchi： 1S/C7H13NO/c1-7(2)3-6(5-9)4-8-7/h5-6,8H,3-4H2,1-2H3
• InChI Key： FZFMZKUCYXCFHP-UHFFFAOYSA-N
• SMILES： O=CC1CNC(C)(C)C1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 29.1Ų

Additional information on 5,5-Dimethylpyrrolidine-3-carbaldehyde

Introduction to 5,5-Dimethylpyrrolidine-3-carbaldehyde (CAS No: 2680865-39-6)

5,5-Dimethylpyrrolidine-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 2680865-39-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The compound’s molecular structure, comprising a pyrrolidine ring substituted with two methyl groups at the 5-position and an aldehyde group at the 3-position, imparts distinct reactivity and functional properties that make it a valuable intermediate in various chemical transformations.

The aldehyde functionality of 5,5-Dimethylpyrrolidine-3-carbaldehyde serves as a versatile handle for further chemical modifications. Aldehydes are well-known for their ability to participate in condensation reactions, such as the formation of imines, Schiff bases, and acyl derivatives, which are crucial in the synthesis of complex molecules. This reactivity has positioned the compound as a key building block in the development of novel organic materials and bioactive molecules.

Recent advancements in synthetic methodologies have highlighted the utility of 5,5-Dimethylpyrrolidine-3-carbaldehyde in cross-coupling reactions. For instance, studies have demonstrated its effectiveness in palladium-catalyzed coupling reactions, where it can serve as a precursor to more elaborate structures. These transformations are particularly relevant in pharmaceutical synthesis, where precise control over molecular architecture is essential for achieving desired biological activity.

In the realm of medicinal chemistry, 5,5-Dimethylpyrrolidine-3-carbaldehyde has been explored as a potential precursor for biologically active compounds. The pyrrolidine scaffold is a common motif in many pharmacologically relevant molecules, including drugs targeting neurological disorders and anti-inflammatory agents. The aldehyde group provides an opportunity to introduce additional functional moieties through condensation or oxidation reactions, leading to derivatives with enhanced pharmacological properties.

One particularly intriguing application of 5,5-Dimethylpyrrolidine-3-carbaldehyde is in the synthesis of chiral compounds. The presence of stereogenic centers in the pyrrolidine ring allows for the preparation of enantiomerically pure derivatives, which are often required for optimal biological activity. Researchers have leveraged asymmetric synthesis strategies to produce enantiomerically enriched forms of this compound, opening doors to the development of novel enantiomerically pure drugs.

The compound’s stability under various reaction conditions has also been a subject of interest. Studies have shown that 5,5-Dimethylpyrrolidine-3-carbaldehyde can be stored and handled under mild conditions without significant degradation, making it a reliable reagent for laboratory-scale syntheses. This stability is attributed to its relatively simple structure and the absence of labile functional groups that might undergo unwanted side reactions.

Moreover, the environmental impact of using 5,5-Dimethylpyrrolidine-3-carbaldehyde as an intermediate has been considered. Efforts have been made to develop green chemistry approaches for its synthesis and utilization, emphasizing minimal waste generation and energy efficiency. These sustainable practices align with broader trends in pharmaceutical manufacturing aimed at reducing environmental footprints while maintaining high standards of product quality.

Future research directions may explore novel synthetic routes to 5,5-Dimethylpyrrolidine-3-carbaldehyde, focusing on more efficient and scalable methodologies. Additionally, computational studies could provide deeper insights into its reactivity and potential applications by modeling its interactions with other molecules. Such computational approaches can complement experimental work by predicting outcomes before they are observed empirically.

The integration of 5,5-Dimethylpyrrolidine-3-carbaldehyde into drug discovery pipelines represents a promising frontier. By serving as a versatile intermediate, it enables chemists to construct complex scaffolds with tailored properties. As synthetic techniques continue to evolve, the role of this compound is likely to expand further, contributing to innovative solutions in both academic research and industrial applications.